Cas no 2319806-81-8 (N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide)

• Product Name: N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• CAS No: 2319806-81-8
• MF: C₁₈H₁₉NO₅
• MW: 329.347165346146
• CID: 5338723
• Update Time: 2025-11-01

N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide
• N-[(4-hydroxy-6,7-dihydro-5H-1-benzofuran-4-yl)methyl]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide

• Inchi： 1S/C18H19NO5/c20-17(16-10-23-14-4-1-2-5-15(14)24-16)19-11-18(21)8-3-6-13-12(18)7-9-22-13/h1-2,4-5,7,9,16,21H,3,6,8,10-11H2,(H,19,20)
• InChI Key： XJXPRGBJKAVCLD-UHFFFAOYSA-N
• SMILES： OC1(CNC(C2COC3C=CC=CC=3O2)=O)C2C=COC=2CCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 472
• XLogP3: 1.5
• Topological Polar Surface Area: 80.9

Additional information on N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide

Introduction to N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide and Its Significance in Modern Chemical Research

N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide, with the CAS number 2319806-81-8, represents a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The unique arrangement of functional groups within its molecular structure suggests a multifaceted role in various biochemical pathways.

The compound's core structure consists of a benzodioxine moiety linked to a tetrahydrobenzofuran ring. This combination of heterocyclic scaffolds is not only chemically fascinating but also biologically relevant. The presence of a hydroxyl group on the tetrahydrobenzofuran ring and an amide functional group on the benzodioxine ring introduces sites for possible interactions with biological targets. Such features are often exploited in drug design to enhance binding affinity and specificity.

In recent years, there has been a growing interest in molecules that can modulate neurological and inflammatory pathways. The structural features of N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide align well with this trend. Preliminary studies have hinted at its potential role in inhibiting certain enzymes that are implicated in neurodegenerative disorders. The benzodioxine ring, in particular, has been identified as a key pharmacophore in several known bioactive compounds.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation have been particularly useful in constructing the complex framework of the molecule. These synthetic approaches not only highlight the skill of modern organic chemists but also underscore the importance of innovative methodologies in drug discovery.

Evaluation of the pharmacological properties of N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been conducted using both in vitro and in vivo models. Initial results have shown promising activity against certain disease-related targets. For instance, its interaction with specific enzymes has been observed to modulate pathways that are relevant to conditions such as chronic inflammation and pain management. These findings have spurred further investigation into its potential therapeutic applications.

The compound's stability under various physiological conditions is another critical aspect that has been thoroughly examined. Studies have demonstrated that it maintains its structural integrity when exposed to different pH levels and temperatures commonly found within biological systems. This stability is crucial for ensuring its efficacy when administered as a therapeutic agent. Additionally, preliminary toxicology studies have indicated that it exhibits low toxicity profiles, suggesting a favorable safety profile for future clinical development.

The role of computational chemistry in understanding the behavior of complex molecules like N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide cannot be overstated. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These simulations provide valuable insights into binding affinities and mechanisms of action, which are essential for optimizing drug design. By integrating experimental data with computational predictions, researchers can accelerate the development process significantly.

Future directions for research on N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-ylmethyl)-2,